Cas no 2171275-07-1 (3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171275-07-1
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6511013
• PubChem ID: 165554398
• Update Time: 2025-06-07

3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• EN300-1550127
• 3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• 2171275-07-1

• Inchi： 1S/C25H28N2O5/c1-16(24(30)27(13-12-23(28)29)14-17-10-11-17)26-25(31)32-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,26,31)(H,28,29)/t16-/m1/s1
• InChI Key： LZUHERUTGJCGAA-MRXNPFEDSA-N
• SMILES： O=C([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)CC1CC1

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Introduction to 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic Acid (CAS No. 2171275-07-1)

3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid, identified by its CAS number 2171275-07-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropylmethyl group, a fluorenylmethoxycarbonyl moiety, and an amide linkage. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for various therapeutic applications.

The structural complexity of 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid suggests potential roles in modulating biological pathways and interacting with biological targets. Specifically, the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis and protection strategies, indicating that this compound may have applications in the development of peptide-based therapeutics. Additionally, the cyclopropylmethyl group can influence the pharmacokinetic properties of a molecule, potentially enhancing its bioavailability and metabolic stability.

In recent years, there has been growing interest in the development of novel compounds that can interact with specific biological targets to treat various diseases. The amide linkage in 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid provides a versatile scaffold for designing molecules that can modulate enzyme activity or receptor binding. This has led to extensive research into its potential applications in areas such as oncology, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural features such as the cyclopropylmethyl group and the fluorenylmethoxycarbonyl moiety suggests that it may exhibit high affinity for specific biological targets. This has prompted researchers to explore its interactions with enzymes and receptors involved in disease pathways. For instance, studies have shown that compounds with similar structural motifs can inhibit key enzymes involved in cancer progression, making 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid a promising candidate for further investigation.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the precision required in its preparation. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies to achieve the desired structure. These synthetic methodologies not only highlight the expertise of the chemists involved but also underscore the importance of innovative approaches in drug discovery.

In terms of biological activity, preliminary studies have suggested that 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid may exhibit inhibitory effects on certain enzymes and receptors. For example, its structural similarity to known bioactive molecules has led to investigations into its potential as an anti-inflammatory agent or an inhibitor of proteases involved in cancer metabolism. These findings are particularly intriguing given the increasing recognition of the role of proteases in disease pathogenesis.

The pharmacological profile of this compound is further enhanced by its ability to undergo metabolic transformations that may improve its bioavailability and target specificity. The presence of the amide linkage allows for potential modifications that can fine-tune its pharmacokinetic properties. This flexibility is crucial in drug development, as it enables researchers to optimize a molecule's behavior within the body while maintaining its therapeutic efficacy.

In conclusion, 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2171275-07-1) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for various therapeutic applications, particularly in oncology and inflammation. The advancements in synthetic chemistry and biological evaluation continue to drive interest in this molecule, highlighting its importance as a lead compound for drug discovery.